Cas no 2679802-23-2 ((3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679802-23-2
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5642773
• PubChem ID: 165915316
• Update Time: 2025-05-26

(3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273549
• (3R)-2,2-dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2679802-23-2
• (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C10H17NO4/c1-5-6-15-9(14)11-7(2)10(3,4)8(12)13/h5,7H,1,6H2,2-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
• InChI Key： UZEKLIBMELLVJH-SSDOTTSWSA-N
• SMILES： OC(C(C)(C)[C@@H](C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Comprehensive Analysis of (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679802-23-2)

The compound (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679802-23-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a butanoic acid backbone modified with a prop-2-en-1-yloxy carbonylamino group, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of small molecule inhibitors and peptide mimetics.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid?" This reflects the growing demand for efficient and scalable synthesis methods. The compound can be synthesized via esterification and carbamate formation reactions, often involving protecting group strategies to ensure stereochemical purity. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods to produce this molecule sustainably.

In the context of drug design, (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is valued for its ability to modulate protein-protein interactions. Its chiral center at the 3-position is critical for binding specificity, a feature often highlighted in structure-activity relationship (SAR) studies. Computational chemists frequently use molecular docking simulations to predict its interactions with biological targets, aligning with the trend of AI-driven drug discovery.

The compound's physicochemical properties, such as logP and pKa, are frequently queried in databases like PubChem and ChemSpider. These parameters are essential for understanding its bioavailability and metabolic stability. With a molecular weight of 215.26 g/mol, it falls within the Lipinski's Rule of Five guidelines, making it a promising candidate for oral drug development. Researchers also note its potential as a prodrug due to the hydrolytically labile allyloxy carbonyl group.

From an industrial perspective, scalability and cost-effective synthesis of CAS No. 2679802-23-2 are hot topics. Patent literature reveals innovative approaches using continuous flow chemistry, which reduces waste and improves yield compared to batch processes. Environmental concerns have also driven interest in biocatalytic methods, where engineered enzymes selectively introduce the (3R)-stereocenter.

In conclusion, (3R)-2,2-dimethyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid represents a versatile building block in modern medicinal chemistry. Its intersection with trends like precision medicine and sustainable synthesis ensures continued relevance in both academic and industrial settings. Future research may explore its utility in bioconjugation or as a scaffold for covalent inhibitors, further expanding its applications.